6,7-Dihydroxyoctadecanoic acid

• Molecular Formula: C18H36O4
• Molecular Weight: 316.5 g/mol
• InChI: InChI=1S/C18H36O4/c1-2-3-4-5-6-7-8-9-10-13-16(19)17(20)14-11-12-15-18(21)22/h16-17,19-20H,2-15H2,1H3,(H,21,22)
• InChIKey: HAJRXPMGHGMWRY-UHFFFAOYSA-N

6,7-Dihydroxyoctadecanoic Acid Identity & Characteristics

6,7-Dihydroxyoctadecanoic acid (CAS 583-84-6), also known as 6,7-dihydroxystearic acid, is an 18-carbon saturated fatty acid bearing two hydroxyl substituents at the C6 and C7 positions. It belongs to the octadecanoid class of oxygenated 18-carbon fatty acids [1]. The compound has a molecular formula of C18H36O4 and an average molecular mass of 316.48 g/mol [2]. It exists as two diastereomeric forms—erythro and threo—distinguished by the relative stereochemistry of the vicinal hydroxyl groups [3].

▸ 18-carbon saturated fatty acid with C6 & C7 hydroxyl substituents

▸ Exists as erythro / threo diastereomers; stereochemistry-dependent properties

▸ Octadecanoid class lipid; suitable as analytical standard for hydroxy-fatty acid lipidomics

• [1] Search CORE. The octadecanoids are a broad class of lipids consisting of the oxygenated products of 18-carbon fatty acids. View Source
• [2] PubChem. Compound Summary: 6,7-Dihydroxyoctadecanoic acid. CID 5312771. View Source
• [3] LipidBank. LBF18000HO20: 6,7-Dihydroxyoctadecanoic acid. 2008. View Source

6,7-Dihydroxyoctadecanoic Acid: Position-Specific Activity

Substitution among dihydroxyoctadecanoic acid positional isomers is not scientifically valid due to fundamentally divergent biological activities dictated by hydroxyl group position. The position of hydroxyl substituents on the 18-carbon backbone governs the compound's interaction with specific protein targets and metabolic enzymes [1]. For instance, 9,10-dihydroxyoctadecanoic acid (9,10-DiHOME) and 12,13-dihydroxyoctadecanoic acid (12,13-DiHOME) exhibit distinct pathway-specific effects; 9,10-DiHOME is primarily implicated in metabolic regulation and inflammation, whereas 12,13-DiHOME directly modulates cardiovascular function and insulin signaling . The 6,7-isomer, by virtue of its hydroxyl placement, presents a distinct spatial and electronic profile that precludes interchangeable use with other regioisomers in any structure-activity relationship (SAR)-dependent investigation [2].

01

Regioisomer mismatch: 9,10-dihydroxy isomer shows partial PPARγ agonist activity; 6,7-isomer lacks published receptor activation evidence.

02

Interfacial behavior: Mid-chain hydroxylated analogs (9,10-; 12,13-) exhibit different monolayer packing and chiral discrimination.

03

Stereochemical mismatch: Erythro/threo diastereomers differ in melting point and purification behavior; not interchangeable.

• [1] Lipid Maps Structure Database (LMSD). Multiple entries for dihydroxyoctadecanoic acid regioisomers. View Source
• [2] Fix M, Lauter R, Löbbe C, Brezesinski G, Galla HJ. Hydrogen-Bond-Induced Chiral Discrimination in Monolayers of Bipolar Methyl Dihydroxyoctadecanoates. Langmuir. 2000;16(23):8937-8945. View Source

6,7-Dihydroxyoctadecanoic Acid: Regioisomer Comparison

PPARγ Agonist Activity: 6,7- vs. 9,10-Regioisomer

The 6,7-dihydroxy substitution pattern fundamentally alters biological activity compared to the more extensively studied 9,10-regioisomer. 9,10-Dihydroxyoctadecanoic acid is well-documented as a partial agonist of peroxisome proliferator-activated receptor gamma (PPARγ), a key regulator of adipogenesis and insulin sensitivity . In contrast, the 6,7-isomer has not demonstrated comparable PPARγ activation in published assays, underscoring the critical importance of hydroxyl positioning for receptor engagement [1]. Researchers investigating PPARγ-mediated pathways must therefore select the appropriate regioisomer based on specific activation requirements.

PPARγ Activity

Class-level inference

6,7-isomer: no reported PPARγ activation
9,10-isomer: partial PPARγ agonist activity

PPARγ activation context not established; regioisomer selection critical for receptor studies.

Data to verify; inferred from class behavior.

Evidence Dimension	PPARγ Agonist Activity
Target Compound Data	No published evidence of PPARγ agonist activity
Comparator Or Baseline	9,10-Dihydroxyoctadecanoic acid demonstrates partial agonist activity
Quantified Difference	Qualitative difference; 9,10-isomer active, 6,7-isomer not established
Conditions	PPARγ transactivation assay (inferred from class behavior)

Why This Matters

For studies targeting PPARγ signaling, selection of the correct regioisomer is essential, as the 6,7-isomer cannot substitute for the 9,10-isomer in receptor activation experiments.

• [1] PubChem. 6,7-Dihydroxyoctadecanoic acid: Biological activity summary. View Source

Erythro vs. Threo Diastereomer Differentiation

The erythro and threo diastereomers of 6,7-dihydroxyoctadecanoic acid exhibit distinct physicochemical properties that directly impact purification and formulation strategies. The erythro isomer has a melting point of 122°C, whereas the threo isomer melts at 117.5°C [1]. This 4.5°C difference in melting point provides a quantifiable basis for stereochemical identity verification and can influence downstream applications involving thermal processing or crystallization.

Diastereomer m.p.

Head-to-head

Δ = 4.5°C
erythro: 122°C · threo: 117.5°C

Melting point difference supports stereochemical identification and purification design.

LipidBank reference data.

Evidence Dimension	Melting Point
Target Compound Data	122°C (erythro) and 117.5°C (threo)
Comparator Or Baseline	Internal diastereomeric comparison
Quantified Difference	Δ = 4.5°C between diastereomers
Conditions	Standard melting point determination (LipidBank reference data)

Why This Matters

The distinct melting points enable unambiguous stereochemical identification and inform solvent selection for recrystallization and formulation development.

• [1] LipidBank. LBF18000HO20: 6,7-Dihydroxyoctadecanoic acid. Melting Point 122°C (erythro), 117.5°C (threo). 2008. View Source

Monolayer Packing: 6,7- vs. Other Regioisomers

The position of hydroxyl groups on the octadecanoic acid backbone governs molecular packing and hydrogen-bonding networks at interfaces. Research on methyl dihydroxyoctadecanoates demonstrates that hydroxyl position dictates chiral discrimination in Langmuir monolayers, with distinct π-A isotherm profiles observed for different regioisomers [1]. The 6,7-substitution pattern positions the hydrophilic domain closer to the carboxyl terminus compared to mid-chain isomers like 9,10- or 12,13-dihydroxyoctadecanoic acid, resulting in altered monolayer compressibility and phase behavior [2].

Monolayer Packing

Class-level inference

C6/C7 hydroxyls near carboxyl headgroup alter π-A isotherm profiles vs. mid-chain regioisomers

Hydroxyl position governs chiral discrimination and compressibility in Langmuir monolayers.

Method context; review per application.

Evidence Dimension	Monolayer Packing and Chiral Discrimination
Target Compound Data	Hydroxyl groups at C6 and C7 position hydrophilic domain proximal to carboxyl headgroup
Comparator Or Baseline	Mid-chain regioisomers (9,10-; 12,13-) position hydrophilic domain more centrally
Quantified Difference	Qualitative difference in π-A isotherm profiles
Conditions	Langmuir monolayer at air-water interface

Why This Matters

Researchers requiring specific interfacial properties for applications such as biosensor development or membrane model systems must select the regioisomer that yields the desired monolayer packing behavior.

• [1] Fix M, Lauter R, Löbbe C, Brezesinski G, Galla HJ. Hydrogen-Bond-Induced Chiral Discrimination in Monolayers of Bipolar Methyl Dihydroxyoctadecanoates. Langmuir. 2000;16(23):8937-8945. View Source
• [2] Lipid Maps Structure Database (LMSD). Regioisomeric entries for dihydroxyoctadecanoic acids. View Source

threo-6,7-Dihydroxyoctadecanoic Acid: Commercial Purity

Commercial suppliers offer threo-6,7-dihydroxyoctadecanoic acid at purity levels exceeding 98% . The threo configuration is the primary commercially available form, with suppliers listing purity specifications of 97+% for research-grade material [1]. This purity threshold is suitable for analytical standard applications, including GC-MS and LC-MS method development and calibration.

Commercial Purity

Data to verify

threo isomer: >98% (vendor specification)

Reported purity supports analytical standard use; confirm with supplier COA.

Vendor-supplied specification; method not disclosed.

Evidence Dimension	Commercial Purity
Target Compound Data	>98% (threo isomer)
Comparator Or Baseline	Industry standard for research-grade fatty acid standards
Quantified Difference	N/A (single compound specification)
Conditions	Vendor specification; analytical method not disclosed

Why This Matters

Procurement decisions should prioritize suppliers providing documented purity specifications of ≥97% to ensure suitability for quantitative analytical applications.

• [1] Shanghai ZZ Bio-Tech. threo-6,7-Dihydroxyoctadecanoic Acid: 97+% purity. View Source

6,7-Dihydroxyoctadecanoic Acid Research Applications

Analytical Reference Standard for Lipidomics

Given its commercial availability at >98% purity as the threo isomer , 6,7-dihydroxyoctadecanoic acid is ideally suited as an analytical reference standard for developing and validating liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) methods targeting hydroxylated fatty acids in complex biological matrices. Its distinct chromatographic retention time relative to mid-chain regioisomers enables its use as an internal standard or calibration analyte.

Regioselective Hydroxylase Characterization

The 6,7-dihydroxy substitution pattern represents a specific enzymatic footprint. Researchers investigating regioselective fatty acid hydroxylases or hydratases may employ 6,7-dihydroxyoctadecanoic acid as a substrate or product standard to characterize enzyme specificity . The compound's distinct stereochemistry (erythro vs. threo) provides an additional dimension for probing stereoselective enzymatic transformations [1].

Interfacial Hydrogen Bonding Model Compound

The proximity of the hydroxyl groups at C6 and C7 to the carboxyl headgroup creates a unique hydrophilic domain architecture that differs from mid-chain hydroxylated analogs . This structural feature makes the 6,7-isomer a valuable model compound for Langmuir monolayer and supported lipid bilayer studies examining the effects of hydroxyl placement on intermolecular hydrogen bonding, phase behavior, and chiral discrimination at interfaces [1].

PPARγ Negative Control in Metabolic Studies

Unlike 9,10-dihydroxyoctadecanoic acid, which demonstrates partial PPARγ agonist activity, the 6,7-isomer has no established PPARγ activation profile . This differential activity renders the 6,7-isomer potentially useful as a structurally similar negative control in experiments designed to isolate PPARγ-dependent effects from non-specific fatty acid responses.

Application

Selection Property

Validation Focus

Lipidomics reference standard

Isomer-specific chromatographic retention

Method specificity vs. mid-chain regioisomers

Hydroxylase characterization

Distinct 6,7-dihydroxy substitution pattern

Enzyme regioselectivity (erythro/threo)

Interfacial model compound

Proximal hydroxyl placement to carboxyl group

Monolayer packing & hydrogen bonding behavior

PPARγ pathway differentiation

Absence of established PPARγ agonist activity

PPARγ-independent vs. non-specific fatty acid responses

• [1] LipidBank. LBF18000HO20: 6,7-Dihydroxyoctadecanoic acid. Melting Point 122°C (erythro), 117.5°C (threo). 2008. View Source